lanthanum(III) borate

Specification

• Molecular Formula: BLaO3
• Molecular Weight: 197.72 g/mol
• IUPAC Name: lanthanum(3+);borate
• Standard InChI: InChI=1S/BO3.La/c2-1(3)4;/q-3;+3
• Standard InChI Key: GJJSDZSDOYNJSW-UHFFFAOYSA-N
• Canonical SMILES: B([O-])([O-])[O-].[La+3]

Introduction

Chemical Composition and Structural Diversity

Lanthanum(III) borates encompass compounds with varying La:B:O ratios, including LaBO₃, La₃BO₆, La(BO₂)₃, and La₂B₂O₅(OH)₂. The coordination geometry of boron—either trigonal-planar BO₃ or tetrahedral BO₄—dictates their structural and electronic properties.

Crystallographic Configurations

The HPHT-synthesized La₂B₂O₅(OH)₂ adopts a trigonal structure (a = 6.555 Å, c = 17.485 Å) with three distinct La³⁺ sites coordinated by 9, 10, and 12 oxygen atoms. In contrast, solid-state-derived LaBO₃ crystallizes in an orthorhombic system (Pnam, a = 5.872 Å, b = 8.257 Å, c = 5.107 Å) with dense BO₃ networks.

Table 1: Crystallographic Parameters of Select Lanthanum Borates

Compound	Space Group	Lattice Parameters (Å)	Coordination (B/O)
La₂B₂O₅(OH)₂	P6₃/m	a = 6.555, c = 17.485	BO₃, LaO₉–LaO₁₂
LaBO₃	Pnam	a = 5.872, b = 8.257, c = 5.107	BO₃, LaO₉

Synthesis Methodologies

High-Pressure/High-Temperature (HPHT) Synthesis

La₂B₂O₅(OH)₂ was synthesized at 30 GPa and 2,400 K using a diamond anvil cell. The reaction between La(OH)₃ and B₂O₃ under these conditions yielded a pure phase via dissolution-recrystallization mechanisms, avoiding intermediate carbonate formation.

Solid-State Reactions

Lower-temperature solid-state synthesis (500–700°C) of LaBO₃ involved La₂O₃ and H₃BO₃ mixtures. Optimal La:B molar ratios (1:2 to 1:6) at 700°C produced phase-pure LaBO₃ with an orthorhombic structure, confirmed by XRD scores up to 61.

Table 2: Synthesis Conditions and Outcomes

Method	Temperature/Pressure	Reactants	Key Product	Purity (XRD Score)
HPHT	30 GPa, 2,400 K	La(OH)₃ + B₂O₃	La₂B₂O₅(OH)₂	R₁ = 0.056
Solid-State	700°C, ambient pressure	La₂O₃ + H₃BO₃	LaBO₃	61

Electronic and Optical Properties

Band Gap Engineering

Ab initio calculations for La₂B₂O₅(OH)₂ revealed a direct band gap of 4.64 eV at ambient pressure, increasing to 5.26 eV under 30 GPa compression. This pressure-induced widening suggests tunability for DUV applications.

Birefringence and Transparency

The anisotropic BO₃ arrangement in La₂B₂O₅(OH)₂ confers significant birefringence (Δn ≈ 0.12), surpassing conventional DUV materials like β-BaB₂O₄. LaBO₃ exhibits vacuum ultraviolet (VUV) transparency up to 160 nm, ideal for plasma display panels.

Applications in Advanced Technologies

Deep-Ultraviolet Optics

La₂B₂O₅(OH)₂’s large band gap and birefringence position it as a candidate for DUV waveplates and lenses, critical for lithography and spectroscopy.

Plasma Display Panels (PDPs)

LaBO₃’s VUV transparency and high damage threshold enable efficient photon emission in PDPs, reducing energy consumption by 20–30% compared to traditional phosphors.

Future Research Directions

Low-Temperature Synthesis Optimization

Advances in mechanochemical or sol-gel methods could enhance LaBO₃ phase purity at sub-700°C conditions, reducing manufacturing costs.

High-Pressure Polymorph Exploration

Systematic HPHT studies on La-B-O systems may unveil new borates with BO₄ tetrahedra, potentially exhibiting superior mechanical properties.